Cas no 1822976-57-7 (tert-Butyl 2-(aminomethyl)nicotinate)

• Product Name: tert-Butyl 2-(aminomethyl)nicotinate
• CAS No: 1822976-57-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6142758
• PubChem ID: 70049516
• Update Time: 2025-06-14

tert-Butyl 2-(aminomethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• 1822976-57-7
• EN300-9494369
• tert-Butyl 2-(aminomethyl)nicotinate
• SCHEMBL7301123
• tert-butyl 2-(aminomethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)8-5-4-6-13-9(8)7-12/h4-6H,7,12H2,1-3H3
• InChI Key： GNPOTFNXILEQBA-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN=C1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on tert-Butyl 2-(aminomethyl)nicotinate

Comprehensive Overview of tert-Butyl 2-(aminomethyl)nicotinate (CAS No. 1822976-57-7): Properties, Applications, and Industry Insights

tert-Butyl 2-(aminomethyl)nicotinate (CAS No. 1822976-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid features a tert-butyl group and an aminomethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines the stability of a tert-butyl ester with the reactivity of an amine functional group, enabling diverse applications in drug discovery and material science.

In recent years, the demand for nicotinate derivatives like tert-Butyl 2-(aminomethyl)nicotinate has surged due to their role in developing kinase inhibitors and other targeted therapies. Researchers frequently search for "CAS 1822976-57-7 supplier" or "tert-Butyl 2-(aminomethyl)nicotinate synthesis," reflecting its industrial relevance. The compound’s high purity grade (>98%) and compatibility with peptide coupling reagents make it ideal for medicinal chemistry applications, particularly in fragment-based drug design (FBDD).

From an environmental perspective, tert-Butyl 2-(aminomethyl)nicotinate aligns with green chemistry trends. Its low toxicity profile and biodegradability address growing concerns about sustainable chemical production. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, while QbD (Quality by Design) approaches optimize its synthetic routes. These features position it as a preferable alternative to traditional aryl halide intermediates in cross-coupling reactions.

The compound’s thermal stability (decomposition point >200°C) and solubility in polar aprotic solvents like DMF or DMSO enhance its utility in high-throughput screening workflows. Patent analyses reveal its inclusion in anticancer drug candidates, with particular interest in its chemo selective reactivity toward carboxylic acid activators. Such properties explain why queries like "1822976-57-7 price" and "nicotinate building blocks" rank high in scientific databases.

Innovations in continuous flow chemistry have further elevated the importance of tert-Butyl 2-(aminomethyl)nicotinate. Its compatibility with microreactor technology reduces reaction times and improves yield compared to batch processes—a critical factor for cost-sensitive API manufacturing. Additionally, its role in constructing heterocyclic scaffolds supports the development of neuroprotective agents, meeting unmet medical needs in CNS disorders.

Regulatory compliance is another key advantage. Unlike many amine-containing compounds, this nicotinate derivative falls outside restricted substance lists (e.g., REACH Annex XVII), simplifying global procurement. Laboratories prioritizing "QC methods for CAS 1822976-57-7" will find validated chromatographic protocols in recent literature, underscoring its standardization potential.

Future prospects for tert-Butyl 2-(aminomethyl)nicotinate include explorations in bioconjugation chemistry and prodrug formulations. As the pharmaceutical industry shifts toward personalized medicine, its modular structure could enable tailored therapeutics. With proper storage (2-8°C under inert gas), this compound remains stable for extended periods, ensuring reliability for both academic and industrial users.